Cas no 84540-23-8 (Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-)

Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)- structure
84540-23-8 structure
Product Name:Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-
CAS No:84540-23-8
MF:C15H28O
MW:224.382225036621
CID:733170
PubChem ID:53249758
Update Time:2025-04-19

Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-
    • 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)bicyclo[2.2.2]octane
    • 8-(ethoxymethyl)-2-methyl-5-propan-2-ylbicyclo[2.2.2]octane
    • 84540-23-8
    • DTXSID101004814
    • Bicyclo[2.2.2]octane,2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-
    • NS00060698
    • 2-(Ethoxymethyl)-5-methyl-7-(propan-2-yl)bicyclo[2.2.2]octane
    • EINECS 283-115-0
    • 2-(Ethoxymethyl)-5-methyl-7-(1-methylethyl)bicyclo(2.2.2)octane
    • Inchi: 1S/C15H28O/c1-5-16-9-13-7-12-8-14(10(2)3)15(13)6-11(12)4/h10-15H,5-9H2,1-4H3
    • InChI Key: NGUXECYSEAJIMC-UHFFFAOYSA-N
    • SMILES: O(CC)CC1CC2CC(C(C)C)C1CC2C

Computed Properties

  • Exact Mass: 224.214015512g/mol
  • Monoisotopic Mass: 224.214015512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 9.2Ų
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